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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947

Essential Safety and Handling Guide for 3-
Pentadecylphenol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-Pentadecylphenol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure the safe management
of this chemical.

Chemical Safety and Hazard Information

3-Pentadecylphenol is a hazardous substance that requires careful handling to prevent
adverse health effects. It is classified as an irritant to the eyes, skin, and respiratory tract.[1] It
is harmful if swallowed, in contact with skin, or inhaled.[2]

Physical and Chemical Properties
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Property Value

Appearance Tan to brownish-purple crystals or white to gray
to brown powder/lumpl[1]

Molecular Formula C21H360]3]

Molecular Weight 304.51 g/mol [3]

Melting Point 49.0 t0 53.0 °C

Boiling Point 232 °C at 8 mmHg

Flash Point > 110 °C (> 230 °F)[1][4]

Room temperature, recommended <15°C in a
Storage Temperature
cool, dark place

GHS Hazard Statements

Code Statement

H302 Harmful if swallowed|[2]

H312 Harmful in contact with skin[2]
H315 Causes skin irritation[2]

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 3-Pentadecylphenol to
minimize exposure risk.
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Protection Type Specification

Wear appropriate protective eyeglasses or
) chemical safety goggles conforming to EN166
Eye Protection ]
(EVU) or OSHA's eye and face protection

regulations in 29 CFR 1910.133.[1]

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1] Fire/flame resistant

and impervious clothing is recommended.[2]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2

Respiratory Protection requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant respirator use.[1]

Operational Plan for Handling 3-Pentadecylphenol

1.

Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations low.[1]

Ensure that an eyewash station and a safety shower are readily accessible and located
within 10 seconds of the work area.[1][5]

Never work alone when handling this chemical.[5]

Keep the container tightly closed when not in use.[1]
. Handling Procedure:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]
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» Do not eat, drink, or smoke in the handling area.[2]

3. Storage:

o Store in a tightly closed container.[1]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[1]
o Store locked up.[2]

4. Disposal Plan:

o Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2]

o Contaminated materials should be collected in suitable, closed containers for disposal.[2]

o For trace contaminated items like pipette tips, collect them in a sealable container, which is
then placed in a lined biomedical waste box for incineration.[6] Do not autoclave this waste.

[6]

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Get medical aid immediately.[1] Flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]
Wash clothing before reuse.[1] For significant
phenol exposure, rapid decontamination is
critical. If available, use polyethylene glycol
(PEG) 300 or 400 to wipe the affected area.[6]

Remove from exposure and move to fresh air

immediately.[1] If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
[1] Get medical aid.[1]
Do NOT induce vomiting.[1] If the person is
) conscious and alert, rinse their mouth and give
Ingestion

2-4 cupfuls of milk or water.[1] Get medical aid

immediately.[1]

Spill Response Workflow

In the event of a spill, follow the established procedure to ensure safety and proper cleanup.
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Workflow for Handling a 3-Pentadecylphenol Spill

nsure safety of personnel

Evacuate Immediate Area

A4

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

i

Ensure Adequate Ventilation

i

Contain the Spill
(Use absorbent material)

i

Clean Up Spill
(Vacuum or sweep up material)

i

Place in a Suitable, Labeled Disposal Container

i

Decontaminate the Area

Report the Incident

Click to download full resolution via product page
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Caption: A flowchart outlining the step-by-step procedure for safely managing a 3-
Pentadecylphenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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